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Compound of Interest

Compound Name: Eicosane

Cat. No.: B133393

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical properties of n-
eicosane (C20Ha42), a long-chain alkane, at various temperatures. This document is intended to
be a valuable resource for researchers, scientists, and professionals in drug development who
require accurate thermophysical data for this compound. The information is presented in a
structured format, including comprehensive data tables, detailed experimental protocols, and
illustrative diagrams to facilitate understanding and application in a laboratory setting.

Core Physical Properties of n-Eicosane

n-Eicosane is a saturated hydrocarbon that is solid at room temperature. Its physical
properties are significantly influenced by temperature, transitioning from a solid to a liquid state
at its melting point. Understanding these properties is crucial for its application in various
scientific and industrial fields, including as a phase-change material for thermal energy storage
and in the formulation of complex drug delivery systems.

General Properties
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Property Value Reference
Molecular Formula C20Ha2 [1]
Molecular Weight 282.55 g/mol [1]

Melting Point 36-38 °C (309.15-311.15 K) [2]

Boiling Point 343.1 °C (616.25 K) at 760 o]

mmHg
Appearance White crystalline solid
Density

The density of n-eicosane decreases with increasing temperature, a typical behavior for most

substances. In its solid state, the density is higher than in its liquid state.

Table 1: Density of n-Eicosane at Different Temperatures

Temperature

Temperature Density

State Reference

(°C) (K) (glcm?)

20 293.15 0.7886 Solid [1]
40 313.15 0.776 Liquid [3]
50 323.15 0.769 Liquid [3]
60 333.15 0.762 Liquid [3]
70 343.15 0.755 Liquid [3]
80 353.15 0.748 Liquid [3]

Viscosity

The viscosity of liquid n-eicosane is a measure of its resistance to flow and decreases

significantly as the temperature rises.

Table 2: Dynamic Viscosity of n-Eicosane at Different Temperatures
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Dynamic Viscosity

Temperature (°C) Temperature (K) Reference
(mPa-s)

40 313.15 4.63 [4]

60 333.15 3.01 [4]

80 353.15 2.13 [4]

100 373.15 1.59 [4]

Surface Tension

The surface tension of liquid n-eicosane, a measure of the cohesive energy present at the
interface between the liquid and another phase (typically air), also decreases with increasing
temperature.

Table 3: Surface Tension of n-Eicosane at Different Temperatures

Surface Tension

Temperature (°C) Temperature (K) (mN/m) Reference
40 313.15 26.3 [5]
60 333.15 24.7 [5]
80 353.15 23.1 [5]

Experimental Protocols

Accurate determination of the physical properties of n-eicosane relies on precise experimental
methodologies. The following sections detail the protocols for measuring viscosity and surface
tension.

Viscosity Measurement: Rolling-Ball Viscometer

The viscosity of n-eicosane can be determined using a rolling-ball viscometer. This method is
based on the principle that the time it takes for a ball to travel a fixed distance through a liquid-
filled, inclined tube is proportional to the dynamic viscosity of the liquid.
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Methodology:

o Apparatus Preparation: A calibrated rolling-ball viscometer is used. The instrument consists
of a precision-bore glass or metal tube, a set of calibrated balls of known density and
diameter, and a temperature-controlled bath.

o Sample Preparation: A sample of n-eicosane is heated above its melting point to a uniform
liquid state.

e Measurement Procedure:
o The viscometer tube is thoroughly cleaned and dried.

o The liquid n-eicosane sample is introduced into the tube, ensuring no air bubbles are
present.

o The tube is sealed and placed in the temperature-controlled bath set to the desired
measurement temperature. The sample is allowed to reach thermal equilibrium.

o The tube is inclined at a specific angle.

o A calibrated ball is released into the liquid, and the time it takes for the ball to travel
between two marked points on the tube is measured electronically or manually.

o Multiple measurements are taken to ensure repeatability.

e Calculation: The dynamic viscosity (n) is calculated using the following formula: n = K *
(p_ball - p_liquid) * t where:

[e]

K is the viscometer constant (determined through calibration with a standard of known
viscosity).

[e]

p_ball is the density of the ball.

o

p_liquid is the density of the n-eicosane at the measurement temperature.

[¢]

t is the measured roll time.
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Surface Tension Measurement: Wilhelmy Plate Method

The Wilhelmy plate method is a widely used technique for measuring the surface tension of
liquids. It involves measuring the force exerted on a thin plate as it is brought into contact with
the liquid surface.

Methodology:

o Apparatus Preparation: A tensiometer equipped with a microbalance and a Wilhelmy plate
(typically made of platinum) is used. The plate must be thoroughly cleaned to ensure
complete wetting.

o Sample Preparation: A sample of n-eicosane is placed in a clean, temperature-controlled
sample vessel and heated above its melting point.

e Measurement Procedure:
o The Wilhelmy plate is suspended from the microbalance.

o The sample vessel containing the liquid n-eicosane is raised until the liquid surface just
touches the bottom edge of the plate.

o At the moment of contact, the liquid wets the plate, and the force registered by the balance
increases due to the downward pull of the surface tension.

o The force is recorded once a stable reading is achieved.

o Calculation: The surface tension (y) is calculated using the Wilhelmy equation: y =F /(1 *
cos(0)) where:

o Fis the measured force.
o |is the wetted perimeter of the plate (2 * width + 2 * thickness).

o B is the contact angle between the liquid and the plate. For a perfectly wetting platinum
plate, the contact angle is assumed to be 0°, so cos(8) = 1.

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

To further clarify the concepts and procedures discussed, the following diagrams have been
generated using the DOT language.
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Caption: Experimental workflow for determining the physical properties of n-eicosane.
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Caption: Relationship between temperature and the physical state of n-eicosane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b133393?utm_src=pdf-body-img
https://www.benchchem.com/product/b133393?utm_src=pdf-body
https://www.benchchem.com/product/b133393?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1343496.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1343496.aspx
https://m.chemicalbook.com/ProductChemicalPropertiesCB1343496_EN.htm
https://www.researchgate.net/figure/Thermo-physical-properties-of-n-eicosane_tbl1_270048443
https://www.researchgate.net/publication/273200183_Viscosity_of_n-hexadecane_n-octadecane_and_n-eicosane_at_pressures_up_to_243MPa_and_temperatures_up_to_534K
https://pubs.aip.org/aip/jpr/article/50/2/023104/242231/Recommended-Correlations-for-the-Surface-Tension
https://www.benchchem.com/product/b133393#physical-properties-of-n-eicosane-at-different-temperatures
https://www.benchchem.com/product/b133393#physical-properties-of-n-eicosane-at-different-temperatures
https://www.benchchem.com/product/b133393#physical-properties-of-n-eicosane-at-different-temperatures
https://www.benchchem.com/product/b133393#physical-properties-of-n-eicosane-at-different-temperatures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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